N-(4-(N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-[[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C20H23N3O5S/c1-14(24)21-16-7-9-18(10-8-16)29(26,27)22-17-6-5-15-4-3-11-23(19(15)12-17)20(25)13-28-2/h5-10,12,22H,3-4,11,13H2,1-2H3,(H,21,24)
• InChI Key: YPBFFLUSWPLKPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)COC)C=C2
• Molecular Formula: C20H23N3O5S
• Molecular Weight: 417.5 g/mol

Description

N-(4-(N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H23N3O5S and its molecular weight is 417.48. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

Studies have investigated the structural aspects of amide-containing isoquinoline derivatives, focusing on their formation of salts, inclusion compounds, and host–guest complexes with different compounds. These complexes exhibited enhanced fluorescence properties compared to their parent compounds, indicating potential applications in materials science and fluorescence-based sensing technologies (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Antitumor Activity

The synthesis of methoxy-indolo[2,1-a]isoquinolines and their dihydroderivatives has been explored, revealing that certain derivatives exhibit significant cytostatic activity in vitro against different tumor cells. This suggests potential applications in developing new antitumor agents (Ambros, Angerer, & Wiegrebe, 1988).

Synthesis Techniques

Innovative synthesis methods have been developed for tetrahydroquinolines (TQs) and tetrahydroisoquinolines (TIQs), using intramolecular cyclization techniques. These methods provide efficient routes for the synthesis of these compounds, which could be useful in various fields, including pharmaceutical research and material science (Toda, Sakagami, & Sano, 1999).

Enzyme Inhibitory Activities

Compounds synthesized using pyridine derivatives have shown significant insecticidal activity against pests, highlighting their potential use in agricultural applications. The enhanced activity of these compounds compared to standard insecticides indicates their potential as effective pest management tools (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).